![molecular formula C22H29N3O2 B251084 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide](/img/structure/B251084.png)
2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide
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Overview
Description
2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide, also known as DPA-714, is a small molecule that has been extensively studied for its potential applications in scientific research. DPA-714 belongs to the family of translocator protein ligands, which are known to play a crucial role in various physiological and pathological processes.
Mechanism of Action
2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide binds to the TSPO, which is located on the outer mitochondrial membrane. TSPO is known to be involved in various processes, including cholesterol transport, steroidogenesis, and apoptosis. This compound binding to TSPO has been shown to modulate these processes, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and neuroprotective effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in microglia and astrocytes. This compound has also been shown to reduce oxidative stress and improve mitochondrial function. In addition, this compound has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide is its high affinity and selectivity for TSPO, which makes it a promising tool for imaging TSPO expression in vivo. This compound also has various biochemical and physiological effects, which make it a potential therapeutic agent for various neurodegenerative diseases. However, there are also some limitations associated with the use of this compound in lab experiments. For instance, this compound has a relatively short half-life, which may limit its use in longitudinal studies. In addition, the synthesis of this compound is relatively complex and time-consuming, which may limit its availability and use in some labs.
Future Directions
There are several future directions for research on 2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide. One area of research involves the development of new TSPO ligands with improved pharmacokinetic properties and selectivity. Another area of research involves the use of this compound as a therapeutic agent for various neurodegenerative diseases. This compound has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases, and further research is needed to explore its potential therapeutic applications in humans. Finally, there is a need for further research to explore the role of TSPO in various physiological and pathological processes, and the potential use of TSPO ligands, including this compound, as imaging and therapeutic tools.
Synthesis Methods
2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide can be synthesized using a multistep process that involves the reaction of 2,3-dimethylphenol with 4-(4-ethylpiperazin-1-yl)benzaldehyde in the presence of a base, followed by acetylation with acetic anhydride. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been extensively studied for its potential applications in scientific research. One of the major areas of research involves the use of this compound as a PET radiotracer for imaging translocator protein (TSPO) expression in the brain. TSPO is known to play a crucial role in various physiological and pathological processes, including neuroinflammation, neurodegeneration, and neuroprotection. This compound has been shown to have high affinity and selectivity for TSPO, making it a promising tool for imaging TSPO expression in vivo.
Properties
Molecular Formula |
C22H29N3O2 |
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Molecular Weight |
367.5 g/mol |
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide |
InChI |
InChI=1S/C22H29N3O2/c1-4-24-12-14-25(15-13-24)20-10-8-19(9-11-20)23-22(26)16-27-21-7-5-6-17(2)18(21)3/h5-11H,4,12-16H2,1-3H3,(H,23,26) |
InChI Key |
NEKHIIRIYZPNJX-UHFFFAOYSA-N |
SMILES |
CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC(=C3C)C |
Canonical SMILES |
CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC(=C3C)C |
Origin of Product |
United States |
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